2-(1-Benzylpyrazol-4-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

• IUPAC Name: 2-(1-benzylpyrazol-4-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• InChI: InChI=1S/C27H23N3O4/c31-26(32)25(19-14-28-30(16-19)15-18-8-2-1-3-9-18)29-27(33)34-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-14,16,24-25H,15,17H2,(H,29,33)(H,31,32)
• InChI Key: APOOPHWOLWCVHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C=N2)C(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C27H23N3O4
• Molecular Weight: 453.5 g/mol
• CAS No.: 1934268-80-0

Description

2-(1-Benzylpyrazol-4-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid is a useful research compound. Its molecular formula is C27H23N3O4 and its molecular weight is 453.498. The purity is usually 95%.
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Scientific Research Applications

Protective Group in Organic Synthesis

The fluoren-9-ylmethoxycarbonyl (Fmoc) group, which is part of the 2-(1-Benzylpyrazol-4-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid structure, is commonly used to protect hydroxy-groups in organic synthesis. This group can be conveniently removed by the action of triethylamine in dry pyridine, while other base-labile protecting groups remain intact. This quality makes it a valuable tool in the synthesis of complex organic molecules, such as oligonucleotides (Gioeli & Chattopadhyaya, 1982).

Metal-Ion Sensing and Fluorescent Dye Development

Some derivatives of fluorene, which is part of the chemical structure , show promise in the development of metal-ion sensing probes and fluorescent dyes. These derivatives exhibit high sensitivity and selectivity to certain metal ions like Zn2+ and efficient two-photon absorption properties, making them potential candidates for applications in fluorescence microscopy and sensing of metal ions (Belfield et al., 2010). Additionally, spectral properties of fluorene derivatives indicate their potential as two-photon fluorescent dyes, useful in various scientific applications (Belfield et al., 2002).

Biosensor Applications

The compound's derivatives are also explored in biosensor technology. For example, a conducting copolymer of a monomer related to this compound has been used as a matrix for cholesterol biosensing studies, demonstrating its potential in medical diagnostics and health monitoring (Soylemez et al., 2013).

Photocatalyzed Reactions

The structure related to this compound has been used in photocatalyzed reactions, such as benzylation of electrophilic olefins, demonstrating its utility in facilitating complex organic reactions under specific conditions (Capaldo et al., 2016).

Synthesis of Fluorescent Whitener

Derivatives of the compound have been synthesized and applied as fluorescent whiteners on polyester fibers, indicating their potential use in the textile industry to enhance the brightness and appearance of fabrics (Rangnekar & Tagdiwala, 1986).